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Compound of Interest

Compound Name: Nct-501

Cat. No.: B609501 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides essential safety and logistical information for

the ALDH1A1 inhibitor, NCT-501, focusing on its proper disposal procedures.

Chemical and Physical Properties
A summary of the key properties of NCT-501 and its hydrochloride salt is presented below. This

information is crucial for understanding the compound's characteristics and for safe handling.

Property NCT-501 NCT-501 hydrochloride

Molecular Formula C₂₁H₃₂N₆O₃[1][2] C₂₁H₃₂N₆O₃・HCl[3]

Molecular Weight 416.52 g/mol [1][4] 452.98 g/mol [3]

Purity ≥98%[2] ≥98%[3]

Appearance Crystalline solid[2] Not specified

Storage Temperature -20°C[2] -20°C[3]

Solubility

DMSO: 1 mg/mL[2]DMF: 1

mg/mL[2]DMSO:PBS (pH 7.2)

(1:5): 0.17 mg/mL[2]Water:

Insoluble[4]

Water: 100 mM[3]DMSO: 100

mM[3]Ethanol: 20

mg/mL[5]DMF: 30

mg/mL[5]PBS (pH 7.2): 10

mg/mL[5]

CAS Number 1802088-50-1[2][6] 2080306-22-3[3]
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Disposal Procedures
The primary directive for the disposal of NCT-501 is to adhere to local and institutional

regulations. The compound should be disposed of through an approved waste disposal plant.

[1]

Step-by-Step Guidance for Disposal:

Consult Institutional Guidelines: Before initiating any disposal procedures, consult your

institution's Environmental Health and Safety (EHS) department for specific protocols

regarding chemical waste.

Waste Collection:

Collect waste NCT-501, including any contaminated materials (e.g., pipette tips, gloves,

absorbent pads), in a designated and properly labeled hazardous waste container.

For solutions, absorb them with a finely-powdered liquid-binding material such as

diatomite or universal binders before placing them in the waste container.[1]

Container Labeling: Clearly label the waste container with the chemical name ("NCT-501"),

concentration, and any other required hazard information as per your institution's policy.

Storage Pending Disposal: Store the sealed waste container in a cool, well-ventilated area,

away from direct sunlight and sources of ignition, until it is collected by your institution's

hazardous waste management service.[1]

Surface Decontamination: Decontaminate any surfaces or equipment that have come into

contact with NCT-501 by scrubbing with alcohol.[1] Dispose of the cleaning materials as

hazardous waste.

Handling and Safety Precautions
Proper handling is critical to minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, gloves, and a lab coat, when handling NCT-501.
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Ventilation: Use NCT-501 in a well-ventilated area, preferably within a chemical fume hood,

to avoid inhalation of dust or aerosols.[1]

Avoid Contact: Avoid contact with skin and eyes.[1] In case of contact, follow the first aid

measures outlined below.

Handling Practices: Do not eat, drink, or smoke when using this product.[1] Wash your hands

thoroughly after handling.[1]

First Aid Measures
In the event of accidental exposure, follow these first aid procedures:[1]

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

separating the eyelids with fingers. Seek prompt medical attention.

Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly

with large amounts of water. Consult a physician.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer

cardiopulmonary resuscitation (CPR), avoiding mouth-to-mouth resuscitation. Seek

immediate medical attention.

Ingestion: Wash out the mouth with water. Do not induce vomiting. Call a physician or Poison

Control Center immediately.

Logical Workflow for Handling and Disposal
The following diagram illustrates the key steps for the safe handling and disposal of NCT-501.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b609501?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC8857.html
https://dcchemicals.com/msds/MSDS_DC8857.html
https://dcchemicals.com/msds/MSDS_DC8857.html
https://dcchemicals.com/msds/MSDS_DC8857.html
https://dcchemicals.com/msds/MSDS_DC8857.html
https://www.benchchem.com/product/b609501?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & Handling

Experimental Use

Post-Experiment & Disposal

Emergency Procedures

Wear Appropriate PPE

Handle in Ventilated Area

Weighing & Solution Preparation

Conduct Experiment

Decontaminate Surfaces with Alcohol Absorb Liquid Waste

Follow First Aid Measures

Collect Solid & Liquid Waste

Label Waste Container

Store Waste for Pickup

Arrange for Disposal via Approved Plant

Consult SDS

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of NCT-501.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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